Barium hexaaluminate nanowhiskers synthesized by novel sol–gel process in reverse micellar media†
Chemical Communications Pub Date: 2003-06-25 DOI: 10.1039/B303815G
Abstract
Barium hexaaluminate (BHA) synthesized by coupling of sol–gel process in reverse microemulsions shows a unique nanowhisker morphology and high surface area, which are retained after calcination at 1300 °C.
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